Cas no 50964-17-5 (2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate
• CAS No: 50964-17-5
• MF: C₁₇H₂₀O₅S
• MW: 336.402704238892
• MDL: MFCD30738183
• CID: 2950342
• PubChem ID: 53868765
• Update Time: 2025-04-21

2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 二乙二醇单苯醚对甲苯磺酸酯
• Diethylene glycol mono phenyl ether tosylate
• 2-(2-phenoxyethoxy)ethyl 4-methylbenzenesulfonate
• 2-(2-phenoxyethoxy)ethyl 4-methylbenzene-1-sulfonate
• EN300-22105575
• SCHEMBL6914766
• 50964-17-5

• MDL： MFCD30738183
• Inchi： 1S/C17H20O5S/c1-15-7-9-17(10-8-15)23(18,19)22-14-12-20-11-13-21-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3
• InChI Key： HBPHVTAWZMCOGI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 336.10314491Da
• Monoisotopic Mass: 336.10314491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters